Cas no 877674-82-3 (Azanium;7-(2-amino-2-carboxyethyl)sulfanyl-2-[(2,2-dimethylcyclopropanecarbonyl)amino]hept-2-enoate)

• Product Name: Azanium;7-(2-amino-2-carboxyethyl)sulfanyl-2-[(2,2-dimethylcyclopropanecarbonyl)amino]hept-2-enoate
• CAS No: 877674-82-3
• MF: C₁₆H₂₉N₃O₅S
• MW: 375.483563184738
• CID: 4557437
• PubChem ID: 118798993
• Update Time: 2024-12-09

Azanium;7-(2-amino-2-carboxyethyl)sulfanyl-2-[(2,2-dimethylcyclopropanecarbonyl)amino]hept-2-enoate Chemical and Physical Properties

Names and Identifiers

• Azanium;7-(2-amino-2-carboxyethyl)sulfanyl-2-[(2,2-dimethylcyclopropanecarbonyl)amino]hept-2-enoate
• 2-Heptenoic acid, 7-[[(2R)-2-amino-2-carboxyethyl]thio]-2-[[[(1S)-2,2-dimethylcyclopropyl]carbonyl]amino]-, monoammonium salt, (2Z)- (9CI)
• 2-Heptenoic acid, 7-[[(2R)-2-amino-2-carboxyethyl]thio]-2-[[[(1S)-2,2-dimethylcyclopropyl]carbonyl]amino]-, ammonium salt (1:1), (2Z)-; 2-Heptenoic acid, 7-[[(2R)-2-amino-2-carboxyethyl]thio]-2-[[[(1S)-2,2-dimethylcyclopropyl]carbonyl]amino]-, monoammoniu
• azanium;(Z)-7-[(2R)-2-amino-2-carboxyethyl]sulfanyl-2-[[(1S)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoate
• G79292
• 1ST171350M
• Cilastatin ammonium
• CIlastatinammoniumsalt
• CIlastatin ammonium salt
• 877674-82-3

• Inchi： 1S/C16H26N2O5S.H3N/c1-16(2)8-10(16)13(19)18-12(15(22)23)6-4-3-5-7-24-9-11(17)14(20)21;/h6,10-11H,3-5,7-9,17H2,1-2H3,(H,18,19)(H,20,21)(H,22,23);1H3
• InChI Key： PEHMSHKUJVYVPY-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)CCCCC=C(C(=O)[O-])NC(C1CC1(C)C)=O.[NH4+]

Computed Properties

• Exact Mass: 375.18279221 g/mol
• Monoisotopic Mass: 375.18279221 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 513
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 159
• Molecular Weight: 375.5

Azanium;7-(2-amino-2-carboxyethyl)sulfanyl-2-[(2,2-dimethylcyclopropanecarbonyl)amino]hept-2-enoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport